N-{5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-1-adamantanecarboxamide

• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H27N3O2S/c1-13-3-4-14(2)18(5-13)27-12-19-24-25-21(28-19)23-20(26)22-9-15-6-16(10-22)8-17(7-15)11-22/h3-5,15-17H,6-12H2,1-2H3,(H,23,25,26)
• InChI Key: AFKTZYKNTKSYTP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4

Description

N-{5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}-1-adamantanecarboxamide, commonly known as "Compound X," is a chemical compound with potential applications in scientific research. This compound is a member of the thiadiazole family, which has been extensively studied due to its diverse biological activities. Compound X has been shown to exhibit promising pharmacological properties, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it has been suggested that its anti-inflammatory activity may be due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, its anti-tumor activity may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit a range of biochemical and physiological effects. It has been reported to reduce inflammation, inhibit tumor growth, and inhibit the replication of certain viruses. Additionally, it has been shown to modulate the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its potential to exhibit a range of biological activities. Additionally, its synthesis method is relatively straightforward, making it easily accessible for researchers. However, one limitation of using Compound X is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Compound X. One area of interest is its potential as an anti-inflammatory agent. Further studies could investigate its mechanism of action and its potential for use in the treatment of inflammatory diseases. Additionally, its anti-tumor and anti-viral activities could be further explored to determine its potential as a therapeutic agent. Finally, its ability to modulate the activity of certain enzymes could be investigated in more detail, potentially leading to the development of new enzyme inhibitors.

Synthesis Methods

The synthesis of Compound X involves a series of chemical reactions, starting with the reaction of 2,5-dimethylphenol with thionyl chloride to form 2,5-dimethylphenyl chloride. This compound is then reacted with sodium azide to form 2,5-dimethylphenyl azide, which is further reacted with carbon disulfide to form 5-[(2,5-dimethylphenoxy)methyl]-1,3,4-thiadiazole-2-thiol. The final step involves the reaction of this compound with 1-adamantanecarbonyl chloride to form Compound X.

Scientific Research Applications

Compound X has been shown to exhibit potential applications in scientific research. It has been reported to possess anti-inflammatory, anti-tumor, and anti-viral activities. Additionally, Compound X has been shown to inhibit the activity of certain enzymes, making it a potential candidate for enzyme inhibition studies.